Cas no 2241594-51-2 (3-(3-CHLORO-2-FLUOROPHENYL)PROPANOIC ACID HCL)

• Product Name: 3-(3-CHLORO-2-FLUOROPHENYL)PROPANOIC ACID HCL
• CAS No: 2241594-51-2
• MF: C₉H₉Cl₂FO₂
• MW: 239.070964574814
• CID: 5739212
• PubChem ID: 138111127
• Update Time: 2023-11-10

3-(3-CHLORO-2-FLUOROPHENYL)PROPANOIC ACID HCL Chemical and Physical Properties

Names and Identifiers

• 2241594-51-2
• 3-(3-CHLORO-2-FLUOROPHENYL)PROPANOIC ACID HCL
• 3-(3-CHLORO-2-FLUOROPHENYL)PROPANOICACIDHCL
• Y11513

• Inchi： 1S/C9H8ClFO2.ClH/c10-7-3-1-2-6(9(7)11)4-5-8(12)13;/h1-3H,4-5H2,(H,12,13);1H
• InChI Key： UPIMEDNVFXRAFO-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1F)CCC(=O)O.Cl

Computed Properties

• Exact Mass: 237.9963631g/mol
• Monoisotopic Mass: 237.9963631g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3Ų